Cas no 2138199-58-1 (N-(cyclopropylmethyl)-6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine)

• Product Name: N-(cyclopropylmethyl)-6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
• CAS No: 2138199-58-1
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6216939
• PubChem ID: 165447505
• Update Time: 2025-10-29

N-(cyclopropylmethyl)-6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-702275
• 2138199-58-1
• N-(cyclopropylmethyl)-6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine

• Inchi： 1S/C13H20N2O/c1-2-9-5-6-11-12(7-9)16-15-13(11)14-8-10-3-4-10/h9-10H,2-8H2,1H3,(H,14,15)
• InChI Key： KERWVAWMWVSOBJ-UHFFFAOYSA-N
• SMILES： O1C2=C(C(=N1)NCC1CC1)CCC(CC)C2

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.1Ų

Additional information on N-(cyclopropylmethyl)-6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine

N-(cyclopropylmethyl)-6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine: A Comprehensive Overview

The compound with CAS No. 2138199-58-1, known as N-(cyclopropylmethyl)-6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of the benzoxazole class, which has been extensively studied for its diverse biological activities and potential applications in drug discovery. The benzoxazole core of this compound is a fused bicyclic structure consisting of a benzene ring and an oxazole ring, which contributes to its unique chemical properties.

Recent studies have highlighted the importance of tetrahydrobenzoxazoles in medicinal chemistry due to their ability to modulate various biological targets. The 6-ethyl substituent in this compound plays a crucial role in enhancing its lipophilicity and stability, making it a promising candidate for drug development. Additionally, the presence of a cyclopropylmethyl group introduces steric hindrance and potentially improves bioavailability by optimizing the molecule's pharmacokinetic profile.

One of the most intriguing aspects of this compound is its potential as a neuroprotective agent. Preclinical studies have demonstrated that N-(cyclopropylmethyl)-6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine exhibits significant antioxidant activity and can mitigate oxidative stress-induced neuronal damage. This makes it a valuable lead compound for the development of therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of synthesis, researchers have developed efficient methods to construct this complex molecule. The use of microwave-assisted synthesis has been particularly effective in streamlining the construction of the tetrahydrobenzoxazole core. Furthermore, the incorporation of the cyclopropylmethyl group via palladium-catalyzed cross-coupling reactions has enabled precise control over the stereochemistry and regioselectivity of the product.

The application of computational chemistry tools has also shed light on the molecular interactions of this compound with various biological targets. Molecular docking studies have revealed that N-(cyclopropylmethyl)-6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine binds effectively to G-protein coupled receptors (GPCRs), suggesting its potential role in modulating signaling pathways involved in inflammation and pain.

Another area where this compound has shown promise is in antimicrobial therapy. Recent findings indicate that it possesses potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). This highlights its potential as an alternative to conventional antibiotics in combating antibiotic resistance.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound through structural modifications. Researchers are exploring strategies such as introducing additional functional groups or modifying existing substituents to enhance its solubility and absorption profile.

In conclusion, N-(cyclopropylmethyl)-6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine represents a versatile scaffold with immense potential in drug discovery and development. Its unique chemical structure and diverse biological activities make it a compelling target for further investigation across various therapeutic areas.